β-Tocopherol
β-Tocopherol
Beta-Tocopherol skeleton, also known as 5, 8-dimethyltocol or beta tocopherol, belongs to the class of organic compounds known as tocopherols. These are vitamin E derivatives containing a saturated trimethyltridecyl chain attached to the carbon C6 atom of a benzopyran ring system. The differ from tocotrienols that contain an unsaturated trimethyltrideca-3, 7, 11-trien-1-yl chain. Thus, Beta-tocopherol skeleton is considered to be a quinone lipid molecule. Beta-Tocopherol skeleton exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Beta-Tocopherol skeleton has been primarily detected in blood. Within the cell, Beta-tocopherol skeleton is primarily located in the cytoplasm and membrane (predicted from logP).
Beta-tocopherol is a tocopherol in which the chroman-6-ol core is substituted by methyl groups at positions 5 and 8. While it is found in low concentrations in many vegetable oils, only cottonseed oil contains significant amounts. It has a role as a plant metabolite and a food component.
A natural tocopherol with less antioxidant activity than alpha-tocopherol. It exhibits antioxidant activity by virtue of the phenolic hydrogen on the 2H-1-benzopyran-6-ol nucleus. As in GAMMA-TOCOPHEROL, it also has three methyl groups on the 6-chromanol nucleus but at different sites.
Beta-tocopherol is a tocopherol in which the chroman-6-ol core is substituted by methyl groups at positions 5 and 8. While it is found in low concentrations in many vegetable oils, only cottonseed oil contains significant amounts. It has a role as a plant metabolite and a food component.
A natural tocopherol with less antioxidant activity than alpha-tocopherol. It exhibits antioxidant activity by virtue of the phenolic hydrogen on the 2H-1-benzopyran-6-ol nucleus. As in GAMMA-TOCOPHEROL, it also has three methyl groups on the 6-chromanol nucleus but at different sites.
Brand Name:
Vulcanchem
CAS No.:
16698-35-4
VCID:
VC0132040
InChI:
InChI=1S/C28H48O2/c1-20(2)11-8-12-21(3)13-9-14-22(4)15-10-17-28(7)18-16-25-24(6)26(29)19-23(5)27(25)30-28/h19-22,29H,8-18H2,1-7H3/t21-,22-,28-/m1/s1
SMILES:
CC1=CC(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)O
Molecular Formula:
C28H48O2
Molecular Weight:
416.7 g/mol
β-Tocopherol
CAS No.: 16698-35-4
Reference Standards
VCID: VC0132040
Molecular Formula: C28H48O2
Molecular Weight: 416.7 g/mol
| CAS No. | 16698-35-4 |
|---|---|
| Product Name | β-Tocopherol |
| Molecular Formula | C28H48O2 |
| Molecular Weight | 416.7 g/mol |
| IUPAC Name | (2R)-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol |
| Standard InChI | InChI=1S/C28H48O2/c1-20(2)11-8-12-21(3)13-9-14-22(4)15-10-17-28(7)18-16-25-24(6)26(29)19-23(5)27(25)30-28/h19-22,29H,8-18H2,1-7H3/t21-,22-,28-/m1/s1 |
| Standard InChIKey | WGVKWNUPNGFDFJ-DQCZWYHMSA-N |
| Isomeric SMILES | CC1=CC(=C(C2=C1O[C@](CC2)(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)C)O |
| SMILES | CC1=CC(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)O |
| Canonical SMILES | CC1=CC(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)O |
| Melting Point | 25°C |
| Physical Description | Solid |
| Description | Beta-Tocopherol skeleton, also known as 5, 8-dimethyltocol or beta tocopherol, belongs to the class of organic compounds known as tocopherols. These are vitamin E derivatives containing a saturated trimethyltridecyl chain attached to the carbon C6 atom of a benzopyran ring system. The differ from tocotrienols that contain an unsaturated trimethyltrideca-3, 7, 11-trien-1-yl chain. Thus, Beta-tocopherol skeleton is considered to be a quinone lipid molecule. Beta-Tocopherol skeleton exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Beta-Tocopherol skeleton has been primarily detected in blood. Within the cell, Beta-tocopherol skeleton is primarily located in the cytoplasm and membrane (predicted from logP). Beta-tocopherol is a tocopherol in which the chroman-6-ol core is substituted by methyl groups at positions 5 and 8. While it is found in low concentrations in many vegetable oils, only cottonseed oil contains significant amounts. It has a role as a plant metabolite and a food component. A natural tocopherol with less antioxidant activity than alpha-tocopherol. It exhibits antioxidant activity by virtue of the phenolic hydrogen on the 2H-1-benzopyran-6-ol nucleus. As in GAMMA-TOCOPHEROL, it also has three methyl groups on the 6-chromanol nucleus but at different sites. |
| Synonyms | (2R)-3,4-Dihydro-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran-6-ol; (+)- 2,5,8-Trimethyl-2-(4,8,12-trimethyltridecyl)-6-chromanol; (R,R,R)-β-Tocopherol; D-β-Tocopherol; d-β-Tocopherol; β-D-Tocopherol; |
| PubChem Compound | 6857447 |
| Last Modified | Nov 11 2021 |
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